(Pyridin-2-yl)methanesulfonyl fluoride CAS 2091652-76-3 properties
(Pyridin-2-yl)methanesulfonyl fluoride CAS 2091652-76-3 properties
This guide outlines the technical profile, synthesis, and applications of (Pyridin-2-yl)methanesulfonyl fluoride , a specialized organosulfur reagent used in covalent medicinal chemistry and Sulfur-Fluoride Exchange (SuFEx) applications.
A Next-Generation Covalent Warhead & SuFEx Building Block
Executive Summary
(Pyridin-2-yl)methanesulfonyl fluoride (CAS 2091652-76-3) is a heteroaryl-substituted sulfonyl fluoride reagent. Structurally, it consists of a pyridine ring linked via a methylene spacer to a sulfonyl fluoride (–SO₂F) electrophile.
This compound represents a strategic evolution from the classical protease inhibitor PMSF (Phenylmethanesulfonyl fluoride). The incorporation of the pyridine nitrogen introduces unique physicochemical properties:
-
pH-Dependent Solubility: The basic pyridyl nitrogen (
) allows for protonation, significantly enhancing aqueous solubility compared to the lipophilic PMSF. -
Latent Reactivity: As a sulfonyl fluoride, it exhibits high stability against hydrolysis (unlike sulfonyl chlorides) but reacts selectively with nucleophiles (e.g., Ser, Tyr, Lys residues) under specific activation, making it a premier "SuFExable" warhead for fragment-based drug discovery (FBDD).
Chemical Profile & Properties[1][2][3][4][5][6][7][8][9][10]
| Property | Data / Description |
| Chemical Name | (Pyridin-2-yl)methanesulfonyl fluoride |
| CAS Number | 2091652-76-3 |
| Molecular Formula | |
| Molecular Weight | 175.18 g/mol |
| Structure Description | 2-position pyridine substituted with a fluorosulfonylmethyl group.[1][2][3][4][5] |
| Physical State | Low-melting solid or viscous oil (Predicted based on analogs). |
| Solubility | Soluble in DCM, MeCN, DMSO. Enhanced aqueous solubility at pH < 5. |
| Stability | Hydrolytically stable at neutral pH; resistant to reduction. |
| Reactivity Class | SuFEx Electrophile; Serine Protease Inhibitor. |
Synthesis & Production
The synthesis of (Pyridin-2-yl)methanesulfonyl fluoride generally follows a functional group interconversion strategy, starting from the corresponding sulfonyl chloride or utilizing a "fluorosulfurylation" approach.
Method A: Halogen Exchange (Standard Protocol)
This method converts the sulfonyl chloride precursor, which is often generated from 2-picolyl chloride, into the fluoride.
Reagents:
-
Precursor: (Pyridin-2-yl)methanesulfonyl chloride (formed via oxidative chlorination of the thiol or sulfinate).
-
Fluorinating Agent: Potassium Bifluoride (
) or Potassium Fluoride ( ) with 18-crown-6. -
Solvent: Acetonitrile (MeCN) / Water (biphasic) or pure MeCN.
Step-by-Step Protocol:
-
Preparation: Dissolve (Pyridin-2-yl)methanesulfonyl chloride (1.0 equiv) in MeCN (0.5 M).
-
Fluorination: Add a saturated aqueous solution of
(2.0 equiv). The reaction is typically biphasic.[6] -
Reaction: Stir vigorously at room temperature for 2–4 hours. Monitor by TLC or LC-MS (conversion of -SO2Cl to -SO2F).
-
Workup: Dilute with EtOAc, wash with water and brine. Dry over
.[7] -
Purification: Concentrate in vacuo. If necessary, purify via silica gel chromatography (Hexane/EtOAc). Note: Sulfonyl fluorides are stable on silica.
Method B: Direct Fluorosulfurylation (Modern SuFEx Route)
For library generation, this compound can be synthesized from 2-(chloromethyl)pyridine using a sulfuryl fluoride (
Mechanism of Action: SuFEx & Covalent Inhibition
Unlike highly reactive sulfonyl chlorides, (Pyridin-2-yl)methanesulfonyl fluoride is a "sleeping beauty" electrophile. It resists non-specific hydrolysis but reacts rapidly with nucleophiles within a protein binding pocket or under Lewis base catalysis.
Mechanism 1: Serine Protease Inhibition
Similar to PMSF, this molecule targets the catalytic serine residue. The pyridine ring may provide secondary anchoring interactions (H-bonding) within the active site, potentially altering selectivity compared to the phenyl analog.
Mechanism 2: SuFEx Ligation
In chemical biology, it serves as a linker. The reaction is driven by the thermodynamic stability of the fluoride ion leaving group and is often catalyzed by silicon (Si-SuFEx) or calcium salts.
Figure 1: Mechanism of covalent modification via Sulfur-Fluoride Exchange (SuFEx).[2][8]
Applications in Drug Discovery[3][4][5][8][12][16]
A. Fragment-Based Drug Discovery (FBDD)
(Pyridin-2-yl)methanesulfonyl fluoride is an ideal "electrophilic fragment."
-
Workflow: Screen a library of sulfonyl fluorides against a target (e.g., KRAS, Kinases).
-
Hit Validation: If the fragment binds, the -SO2F warhead covalently locks the protein, allowing crystallographic identification of the binding site.
-
Optimization: The pyridine ring serves as a vector for growing the molecule into adjacent pockets.
B. Chemical Biology Probes
Researchers use this reagent to "fish" for reactive serine/tyrosine residues in the proteome. The pyridine motif can be derivatized (e.g., at the 4 or 5 position) with an alkyne handle for subsequent Click chemistry (CuAAC) enrichment.
Experimental Protocol: Protein Labeling Assay
Objective: Test the covalent inhibition of a serine protease (e.g., Trypsin or Chymotrypsin).
-
Buffer Prep: Prepare 50 mM Tris-HCl, pH 7.5, 100 mM NaCl.
-
Enzyme: Dilute protease to 1 µM in buffer.
-
Inhibitor: Prepare a 100 mM stock of (Pyridin-2-yl)methanesulfonyl fluoride in dry DMSO.
-
Incubation:
-
Add inhibitor to enzyme (Final conc: 10 µM to 1 mM).
-
Incubate at 25°C for 30–60 minutes.
-
-
Activity Assay: Add fluorogenic substrate (e.g., Z-Phe-Arg-AMC). Monitor fluorescence release (Ex 380 nm / Em 460 nm).
-
Control: Run parallel PMSF control. Expect comparable inhibition kinetics but distinct solubility profile.
Handling & Safety
-
Toxicity: Like PMSF, this compound is a potent inhibitor of acetylcholinesterase and serine proteases. It is highly toxic if swallowed, inhaled, or absorbed through skin.
-
Corrosivity: Hydrolysis releases HF (trace). Handle in a fume hood.
-
Deactivation: Quench spills with 1M NaOH or aqueous carbonate to hydrolyze the fluoride (slow process) and neutralize acidity.
References
-
Sharpless, K. B., et al. (2014).[2] "SuFEx: A New Family of Click Reactions." Angewandte Chemie International Edition. Link
-
Jones, L. H. (2018). "Sulfonyl Fluorides in Drug Discovery." Journal of Medicinal Chemistry. Link
-
Enamine Ltd. "Sulfonyl Fluoride Building Blocks for Covalent Drug Discovery." Link
-
Otava Chemicals. "SuFEx Handle Fragment Library." Link
Sources
- 1. otavachemicals.com [otavachemicals.com]
- 2. chemrxiv.org [chemrxiv.org]
- 3. Methanesulfonyl Fluoride | CH3FO2S | CID 11207 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Product Name Index | Ambeed [ambeed.com]
- 5. researchgate.net [researchgate.net]
- 6. mdpi.com [mdpi.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC [pmc.ncbi.nlm.nih.gov]
